Cas no 5490-48-2 (9H-Xanthen-9-one, 1,3,5,6-tetrahydroxy-2-(3-methyl-2-butenyl)-)

• Product Name: 9H-Xanthen-9-one, 1,3,5,6-tetrahydroxy-2-(3-methyl-2-butenyl)-
• CAS No: 5490-48-2
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 1592249
• PubChem ID: 10404212
• Update Time: 2025-04-21

9H-Xanthen-9-one, 1,3,5,6-tetrahydroxy-2-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 1,3,5,6-tetrahydroxy-2-(3-methyl-2-butenyl)-
• 1,3,5,6-tetrahydroxy-2-(3-methylbut-2-enyl)xanthen-9-one
• CHEMBL3422285
• 2-(3,3-dimethylallyl)-1,3,5,6-tetrahydroxyxanthone
• 5490-48-2
• SCHEMBL24075573
• DTXSID80439410
• 1,3,5,6-Tetrahydroxy-2-prenylxanthone

• Inchi： 1S/C18H16O6/c1-8(2)3-4-9-12(20)7-13-14(15(9)21)16(22)10-5-6-11(19)17(23)18(10)24-13/h3,5-7,19-21,23H,4H2,1-2H3
• InChI Key： NPQLJYVRPMRCAL-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=CC=2C(C2C(=C(C(=CC1=2)O)C/C=C(\C)/C)O)=O)O)O

Computed Properties

• Exact Mass: 328.09468
• Monoisotopic Mass: 328.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 107.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-prenylated xanthones